Ethyl isothiocyanate
Overview
Description
Ethyl Isothiocyanate (EITC) is a chemical compound with the linear formula C2H5NCS . It is also known as Ethyl Mustard Oil . It is a colorless liquid with a sharp, mustard-like aroma . It is used in laboratory chemicals and synthesis of substances .
Synthesis Analysis
Isothiocyanates, including EITC, are generally prepared by the reaction of a primary amine (e.g., aniline) and carbon disulfide in aqueous ammonia . This combination results in precipitation of the solid ammonium dithiocarbamate salt, which is then treated with lead nitrate to yield the corresponding isothiocyanate . Another method relies on a tosyl chloride mediated decomposition of dithiocarbamate salts that are generated in the first step . Isothiocyanates may also be accessed via the thermally-induced fragmentation reactions of 1,4,2-oxathiazoles .
Molecular Structure Analysis
The molecular weight of EITC is 87.14 . The typical bond angles for C−N=C and N=C=S linkages in aryl isothiocyanates are 165° and 177°, respectively. The N=C and C=S distances are 117 and 158 pm .
Chemical Reactions Analysis
Isothiocyanates, including EITC, are weak electrophiles, susceptible to hydrolysis . In general, nucleophiles attack at carbon . The reactions between substituted isocyanates (RNCO) and other small molecules (e.g., water, alcohols, and amines) are of significant industrial importance, particularly for the development of novel polyurethanes and other useful polymers .
Physical And Chemical Properties Analysis
EITC is a liquid at room temperature . It has a refractive index of n20/D 1.512 (lit.) . The boiling point is 130-132 °C (lit.) and the melting point is -6 °C (lit.) . The density is 0.995 g/mL at 25 °C (lit.) .
Scientific Research Applications
Anticarcinogenic Properties
Isothiocyanates, including Ethyl Isothiocyanate, have been found to exhibit anticarcinogenic properties . They have been the subject of numerous studies investigating their potential in cancer prevention and treatment .
Anti-inflammatory Properties
Ethyl Isothiocyanate also has anti-inflammatory properties . This makes it a subject of interest in the study of diseases where inflammation plays a key role .
Antioxidative Properties
The antioxidative properties of Ethyl Isothiocyanate have been explored in various studies . These properties could potentially be harnessed in the management of oxidative stress-related conditions .
Antimicrobial Properties
Ethyl Isothiocyanate has been found to exhibit antimicrobial properties . This makes it a potential candidate for the development of new antimicrobial agents .
Organic Synthesis
In the field of organic synthesis, Ethyl Isothiocyanate serves as a highly reactive nucleophile , facilitating the synthesis of diverse compounds . This makes it a valuable tool in the creation of a wide range of chemical structures .
Biochemical Research
In biochemical research, Ethyl Isothiocyanate is employed to investigate enzyme kinetics and protein-ligand interactions . This helps in understanding the fundamental processes of life at a molecular level .
Mechanism of Action
Target of Action
Ethyl isothiocyanate (EITC) primarily targets Candida albicans , a type of yeast, and has shown significant antifungal activity . It also interacts with glutathione , a molecule that plays a crucial role in maintaining cellular redox homeostasis . EITC has been found to inhibit tubulin polymerization , which is vital for cell division and structure .
Mode of Action
EITC inhibits the growth of Candida albicans and its virulence factors, such as yeast-to-hyphal form transition, adhesion to polystyrene surfaces, and biofilm formation . It blocks ergosterol biosynthesis, a crucial component of fungal cell membranes, and arrests C. albicans cells at the S-phase . EITC also causes reactive oxygen species (ROS)-dependent cellular death and nuclear or DNA fragmentation .
In the case of glutathione, EITC engages in a reaction catalyzed by the enzyme glutathione S-transferase (GST) . This interaction is crucial for the detoxification process in cells.
Biochemical Pathways
EITC affects several biochemical pathways. It regulates the expression of genes involved in the signal transduction pathway and inhibits yeast-to-hyphal form morphogenesis by upregulating TUP1, MIG1, and NRG1 and downregulating PDE2 and CEK1 genes . This regulation disrupts the normal functioning of C. albicans, leading to its inhibition.
EITC also interferes with the microtubule formation process, inhibiting tubulin polymerization . This disruption can lead to cell cycle arrest, affecting cell division and structure.
Pharmacokinetics
It’s known that eitc is an oil-like liquid that is insoluble in water . This property could affect its bioavailability and distribution in the body.
Result of Action
The action of EITC leads to significant molecular and cellular effects. It inhibits the growth and virulence factors of C. albicans, leading to its death . The disruption of tubulin polymerization can lead to cell cycle arrest, affecting cell division and structure .
Action Environment
The action of EITC can be influenced by environmental factors. For instance, the antimicrobial properties of EITC can vary depending on the type of cells exposed to it . Additionally, the concentration of EITC can also influence its efficacy . More research is needed to fully understand how environmental factors influence the action, efficacy, and stability of EITC.
Safety and Hazards
EITC is flammable and its vapors may form explosive mixtures with air . It is toxic if swallowed, in contact with skin, or if inhaled . It causes severe skin burns and eye damage . It may cause allergy or asthma symptoms or breathing difficulties if inhaled . It is very toxic to aquatic life with long-lasting effects .
Future Directions
Future research on EITC could focus on optimizing its chemical structure for tubulin polymerization inhibition . Additionally, combination studies with other antifungal drugs could be done to reduce its MIC and toxicity . EITC and its combinations might be used as alternative therapeutics for the prevention and treatment of C. albicans infections .
properties
IUPAC Name |
isothiocyanatoethane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5NS/c1-2-4-3-5/h2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBNYJWAFDZLWRS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN=C=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2060258 |
Source
|
| Record name | Ethane, isothiocyanato- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2060258 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
87.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Colourless liquid; Sharp mustard-like aroma |
Source
|
| Record name | Ethyl isothiocyanate | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0303226 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
| Record name | Ethyl isothiocyanate | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1863/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Solubility |
Very slightly soluble in water; freely soluble in ether, Soluble (in ethanol) |
Source
|
| Record name | Ethyl isothiocyanate | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1863/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
0.997-1.004 |
Source
|
| Record name | Ethyl isothiocyanate | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1863/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Product Name |
Ethyl isothiocyanate | |
CAS RN |
542-85-8 |
Source
|
| Record name | Ethyl isothiocyanate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=542-85-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl isothiocyanate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000542858 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethyl isothiocyanate | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=84212 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Ethane, isothiocyanato- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethane, isothiocyanato- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2060258 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl isothiocyanate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.029 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ETHYL ISOTHIOCYANATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3284MJ2T8P | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![[1,1'-Biphenyl]-4-sulfonic acid](/img/structure/B146851.png)
